Cas no 1091474-39-3 (2-(4-fluorophenoxy)-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}acetamide)

• Product Name: 2-(4-fluorophenoxy)-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}acetamide
• CAS No: 1091474-39-3
• MF: C₂₁H₂₄FNO₃
• MW: 357.418569564819
• CID: 6065789
• PubChem ID: 29701882
• Update Time: 2025-05-24

2-(4-fluorophenoxy)-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenoxy)-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}acetamide
• 2-(4-fluorophenoxy)-N-[[1-(4-methoxyphenyl)cyclopentyl]methyl]acetamide
• SR-01000922621-1
• F5470-0217
• AKOS024509530
• 2-(4-fluorophenoxy)-N-((1-(4-methoxyphenyl)cyclopentyl)methyl)acetamide
• SR-01000922621
• 1091474-39-3

• Inchi： 1S/C21H24FNO3/c1-25-18-8-4-16(5-9-18)21(12-2-3-13-21)15-23-20(24)14-26-19-10-6-17(22)7-11-19/h4-11H,2-3,12-15H2,1H3,(H,23,24)
• InChI Key： JXGHDJQEQGTZGS-UHFFFAOYSA-N
• SMILES： C(NCC1(C2=CC=C(OC)C=C2)CCCC1)(=O)COC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 357.17402179g/mol
• Monoisotopic Mass: 357.17402179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 47.6Ų

Additional information on 2-(4-fluorophenoxy)-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}acetamide

Research Brief on 2-(4-fluorophenoxy)-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}acetamide (CAS: 1091474-39-3)

2-(4-fluorophenoxy)-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}acetamide (CAS: 1091474-39-3) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following research brief provides an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 2-(4-fluorophenoxy)-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}acetamide involves a multi-step process that ensures high purity and yield. Recent studies have optimized the synthetic route, incorporating advanced catalytic methods and green chemistry principles to enhance efficiency and reduce environmental impact. The compound's structure, featuring a fluorophenoxy group and a methoxyphenyl-substituted cyclopentyl moiety, is critical for its biological activity, as demonstrated by structure-activity relationship (SAR) studies.

In terms of biological activity, 2-(4-fluorophenoxy)-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}acetamide has been investigated for its role as a modulator of specific receptor systems. Preliminary in vitro and in vivo studies indicate that the compound exhibits high affinity and selectivity for certain targets, which are implicated in neurological and inflammatory disorders. For instance, recent research has highlighted its potential as a therapeutic agent for neurodegenerative diseases, owing to its ability to cross the blood-brain barrier and exert neuroprotective effects.

Furthermore, pharmacokinetic studies have revealed favorable absorption, distribution, metabolism, and excretion (ADME) profiles for this compound. Its metabolic stability and low toxicity in preclinical models suggest a promising safety profile, which is essential for further development into clinical trials. Recent advancements in formulation technology have also improved its bioavailability, addressing previous challenges related to solubility and delivery.

The therapeutic potential of 2-(4-fluorophenoxy)-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}acetamide extends beyond neurological applications. Emerging evidence suggests its efficacy in oncology, particularly in targeting specific signaling pathways involved in tumor progression. Researchers are exploring its use in combination therapies to enhance the efficacy of existing anticancer drugs while minimizing adverse effects.

In conclusion, 2-(4-fluorophenoxy)-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}acetamide (CAS: 1091474-39-3) represents a promising candidate for further pharmaceutical development. Its unique chemical structure, combined with its versatile biological activity, positions it as a valuable tool for both basic research and therapeutic innovation. Ongoing studies are expected to elucidate its full potential and pave the way for clinical applications in the near future.